Cas no 2171919-18-7 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-methoxybenzoic acid)
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-methoxybenzoic acid
- EN300-1550777
- 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-methoxybenzoic acid
- 2171919-18-7
-
- Inchi: 1S/C27H22N2O6/c1-34-17-12-13-22(26(31)32)24(15-17)29-25(30)11-6-14-28-27(33)35-16-23-20-9-4-2-7-18(20)19-8-3-5-10-21(19)23/h2-5,7-10,12-13,15,23H,14,16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
- InChI Key: UVQXRYSWNMOCRC-UHFFFAOYSA-N
- SMILES: O(C(NCC#CC(NC1C=C(C=CC=1C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 470.14778643g/mol
- Monoisotopic Mass: 470.14778643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 825
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 114Ų
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1550777-0.05g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-methoxybenzoic acid |
2171919-18-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1550777-0.1g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-methoxybenzoic acid |
2171919-18-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1550777-0.25g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-methoxybenzoic acid |
2171919-18-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1550777-0.5g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-methoxybenzoic acid |
2171919-18-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1550777-1.0g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-methoxybenzoic acid |
2171919-18-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1550777-2.5g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-methoxybenzoic acid |
2171919-18-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1550777-5.0g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-methoxybenzoic acid |
2171919-18-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1550777-10.0g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-methoxybenzoic acid |
2171919-18-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1550777-50mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-methoxybenzoic acid |
2171919-18-7 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1550777-100mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-methoxybenzoic acid |
2171919-18-7 | 100mg |
$2963.0 | 2023-09-25 |
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-methoxybenzoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-methoxybenzoic acid
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-methoxybenzoic Acid: A Comprehensive Overview
The compound with CAS No. 2171919-18-7, known as 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-methoxybenzoic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery, materials science, and biotechnology. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group, a butynamide moiety, and a methoxy-substituted benzoic acid core. The integration of these functional groups makes it a versatile building block for various chemical and biological applications.
Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like this one. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling reactivity during multi-step syntheses. Its presence in this compound suggests its utility in protecting amino groups during the formation of more intricate structures. The butynamide moiety introduces an alkyne functionality, which is valuable for click chemistry reactions and the formation of stable covalent bonds. Meanwhile, the methoxy-substituted benzoic acid core provides both aromatic stability and potential for further functionalization.
One of the most promising applications of this compound lies in its potential as a precursor for drug delivery systems. The combination of an alkyne group and a benzoic acid core allows for the creation of bioconjugates that can target specific cellular pathways. Recent studies have demonstrated the effectiveness of such molecules in delivering therapeutic agents to cancer cells with high specificity. Additionally, the Fmoc group can be selectively removed under mild conditions, enabling controlled release mechanisms in drug delivery systems.
In the realm of materials science, this compound exhibits potential as a precursor for advanced polymers and coatings. The alkyne functionality can participate in cycloaddition reactions to form robust polymer networks, while the aromatic core provides thermal stability and mechanical strength. Researchers have explored similar compounds for their use in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.
The synthesis of this compound involves a series of carefully optimized reactions. The initial step typically involves the preparation of the Fmoc derivative through nucleophilic acyl substitution. This is followed by coupling reactions to introduce the butynamide moiety and subsequent functionalization to install the methoxy group on the benzoic acid core. The use of modern protecting group strategies ensures high yields and purity throughout the synthesis process.
Looking ahead, this compound represents a valuable platform for exploring new chemical space in drug discovery and materials development. Its modular structure allows for easy modification to tailor properties such as solubility, bioavailability, and mechanical strength. As research continues to uncover novel applications for such molecules, their role in advancing both medicine and materials science is expected to grow significantly.
2171919-18-7 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-methoxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)